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Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aldoxycarb, also known as aldicarb sulfone, is a carbamate pesticide and a major metabolite

of aldicarb.[1][2] It is a systemic insecticide and nematicide effective against a variety of

sucking pests.[2][3] This document provides an in-depth technical overview of aldoxycarb,

including its chemical and physical properties, toxicological profile, mechanism of action,

metabolic pathways, and environmental fate. Detailed experimental protocols for its analysis,

toxicity assessment, and enzymatic inhibition assays are provided to support research and

development activities.

Chemical and Physical Properties
Aldoxycarb is a white crystalline solid with a slightly sulfurous odor.[1][2] It is highly soluble in

water, which contributes to its potential for mobility in soil and leaching into groundwater.[4][5]

Key chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Registry Number 1646-88-4 [1]

Molecular Formula C₇H₁₄N₂O₄S [2]

Molecular Weight 222.26 g/mol [2]

IUPAC Name

2-methyl-2-

(methylsulfonyl)propanal O-

[(methylamino)carbonyl]oxime

[6]

Synonyms
Aldicarb sulfone, Standak,

Sulfocarb, UC 21865
[1][2]

Physical State
White crystalline powder at

20°C
[1]

Melting Point 140–142 °C [1]

Vapor Pressure 9 x 10⁻⁵ mm Hg at 25°C [1]

Water Solubility 10 g/L (10,000 mg/L) at 25°C [2][7]

Density 1.35 g/cm³ at 20°C [1]

Toxicology
Aldoxycarb exhibits high acute mammalian toxicity and is classified as a Toxicity Category I

substance.[1] Its primary mechanism of toxicity is the reversible inhibition of

acetylcholinesterase (AChE), an enzyme critical for nerve function.[8][9]

Acute Toxicity Data
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Species Route LD50/LC50
Toxicity
Category

Reference

Rat Oral 21.4 mg/kg I [1]

Rat Dermal 1000 mg/kg II [1]

Rat Inhalation 0.209 mg/L II [1]

Mallard Duck Oral 33.5 mg/kg - [1]

Bobwhite Quail Dietary 5,706 ppm - [1]

Rainbow Trout - 42.0 ppm - [1]

Bluegill Sunfish - 53.0 ppm - [1]

Daphnia - 0.176 ppb - [1]

Other Toxicological Endpoints
Dermal Irritation: Non-irritating (Toxicity Category III)[1]

Eye Irritation: Non-irritating (Toxicity Category IV)[1]

Neurotoxicity: Not an acute delayed neurotoxic agent at doses up to 250 mg/kg.[1]

Oncogenicity: Studies in rats and mice were negative for oncogenic effects at levels up to 9.6

mg/kg/day.[1]

Teratogenicity: Studies in rats and rabbits were negative for teratogenic effects at levels up to

9.6 mg/kg.[1]

Reproduction: No effects on reproduction were observed at levels up to 9.6 mg/kg.[1]

Mutagenicity: Studies have shown that aldoxycarb is not a mutagen.[1]

Mechanism of Action: Cholinesterase Inhibition
Aldoxycarb, like other carbamate pesticides, exerts its toxic effects by inhibiting the enzyme

acetylcholinesterase (AChE).[4][8] AChE is responsible for the hydrolysis of the
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neurotransmitter acetylcholine (ACh) at cholinergic synapses.[8]

The inhibition of AChE by aldoxycarb is a reversible process involving the carbamoylation of

the serine hydroxyl group in the active site of the enzyme.[8][9] This prevents ACh from binding

and being degraded, leading to an accumulation of ACh in the synaptic cleft.[8] The continuous

stimulation of cholinergic receptors results in a range of symptoms, including hyper-salivation,

lacrimation, muscle twitching, paralysis, and ultimately, death due to respiratory failure.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

